![molecular formula C18H24N2O5 B2885598 N1-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-N2-(2-methoxybenzyl)oxalamide CAS No. 941996-09-4](/img/structure/B2885598.png)
N1-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-N2-(2-methoxybenzyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the 1,4-dioxaspiro[4.4]nonane core, with the methoxybenzyl and oxalamide groups attached. The presence of these functional groups could impart specific chemical properties to the compound.Chemical Reactions Analysis
The chemical reactivity of this compound would be influenced by the functional groups present. The oxalamide group, for example, could potentially undergo hydrolysis, while the methoxybenzyl group could participate in electrophilic aromatic substitution reactions .Scientific Research Applications
Structure-Activity Relationship Studies
Recent research highlights the significance of 1-(1,4-dioxaspiro[4.5]dec-2-ylmethyl)-4-(2-methoxyphenyl)piperazine derivatives in the development of selective ligands for serotonin receptors (5-HT1AR) and α1-adrenoceptors. Compounds structurally related to this molecule have been synthesized and evaluated, revealing potential as α1 receptor antagonists and 5-HT1AR agonists. Docking studies further corroborate these findings, suggesting a promising avenue for the development of more selective receptor ligands (Franchini et al., 2014).
Synthetic Approaches and Applications
The synthesis of 1,7-dioxaspiro[4.4]nonanes, which share a structural resemblance to the compound , has been explored as precursors for a variety of methylidenic diols. These diols can be transformed into dioxaspiro[4.4]nonan-6-ones, key skeletons in numerous natural products, illustrating the compound's utility in synthesizing complex molecular structures (Alonso et al., 2005).
Antihypertensive Activity
Investigations into 1-oxa-3,8-diazaspiro[4.5]decan-2-ones, which are structurally similar to the compound of interest, have revealed their potential as antihypertensive agents. These studies highlight the significance of the compound's structural features in modulating blood pressure, providing insights into its potential application in cardiovascular drug development (Caroon et al., 1981).
Receptor Interaction Profiles
Further research into derivatives of 2,5-dimethoxy-substituted phenethylamines, which include modifications similar to N1-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-N2-(2-methoxybenzyl)oxalamide, has elucidated their receptor interaction profiles. These studies contribute to understanding the pharmacological properties of such compounds, offering a basis for the development of novel psychoactive substances with specific receptor affinities (Rickli et al., 2015).
properties
IUPAC Name |
N-(1,4-dioxaspiro[4.4]nonan-3-ylmethyl)-N'-[(2-methoxyphenyl)methyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O5/c1-23-15-7-3-2-6-13(15)10-19-16(21)17(22)20-11-14-12-24-18(25-14)8-4-5-9-18/h2-3,6-7,14H,4-5,8-12H2,1H3,(H,19,21)(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSUIWGMNHIVFCA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CNC(=O)C(=O)NCC2COC3(O2)CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-N2-(2-methoxybenzyl)oxalamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.